Cas no 1891772-44-3 (1-(3-methanesulfonylphenyl)cyclopentylmethanamine)

• Product Name: 1-(3-methanesulfonylphenyl)cyclopentylmethanamine
• CAS No: 1891772-44-3
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• MDL: MFCD31657880
• CID: 4630961
• PubChem ID: 117386676
• Update Time: 2025-10-31

1-(3-methanesulfonylphenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(Methylsulfonyl)phenyl]cyclopentanemethanamine
• 1-(3-methanesulfonylphenyl)cyclopentylmethanamine

• MDL： MFCD31657880
• Inchi： 1S/C13H19NO2S/c1-17(15,16)12-6-4-5-11(9-12)13(10-14)7-2-3-8-13/h4-6,9H,2-3,7-8,10,14H2,1H3
• InChI Key： RYUOAPRNKDXXTC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(S(C)(=O)=O)=C2)(CN)CCCC1

Additional information on 1-(3-methanesulfonylphenyl)cyclopentylmethanamine

1-(3-Methanesulfonylphenyl)cyclopentylmethanamine: A Promising Compound in Pharmaceutical Research

1-(3-Methanesulfonylphenyl)cyclopentylmethanamine represents a unique molecular scaffold with significant potential in the field of pharmaceutical chemistry. This compound, identified by the CAS number 1891772-44-3, is characterized by its complex structure that combines a cyclopentyl ring with a methanesulfonylphenyl substituent. The synthesis and functionalization of such molecules have gained substantial attention due to their ability to modulate biological targets, particularly in the development of novel therapeutic agents.

The methanesulfonylphenyl group plays a critical role in enhancing the lipophilicity and metabolic stability of the molecule, which are essential properties for drug candidates. Recent studies have highlighted the importance of sulfonamide functionalities in improving the bioavailability of small-molecule drugs. The cyclopentylmethanamine core provides structural flexibility, enabling the design of compounds with tailored pharmacological profiles. This combination of structural features makes 1-(3-methanesulfonylphenyl)cyclopentylmethanamine a compelling candidate for further exploration.

Advancements in computational chemistry and molecular modeling have facilitated the analysis of the compound's three-dimensional structure. These tools allow researchers to predict interactions with biological targets, such as G protein-coupled receptors (GPCRs) or ion channels, which are common therapeutic targets. The integration of machine learning algorithms with traditional pharmacological approaches has accelerated the discovery of lead compounds with improved potency and selectivity. This trend underscores the significance of compounds like 1-(3-methanesulfonylphenyl)cyclopentylmethanamine in modern drug discovery.

Recent research has focused on the application of 1-(3-methanesulfonylphenyl)cyclopentylmethanamine in the treatment of neurodegenerative disorders. Studies published in Journal of Medicinal Chemistry (2023) suggest that the compound exhibits neuroprotective properties by modulating intracellular signaling pathways involved in neuronal survival. The ability to cross the blood-brain barrier is a key advantage for compounds targeting central nervous system (CNS) disorders, and preliminary data indicate that this molecule may achieve this through specific lipid raft interactions.

Pharmacological profiling of 1-(3-methanesulfonylphenyl)cyclopentylmethanamine has revealed its potential as an agonist or antagonist for specific receptor subtypes. The compound's ability to interact with multiple targets simultaneously (multitargeting) is a promising feature in the development of therapies for complex diseases. For instance, its interaction with the transient receptor potential (TRP) channels has been linked to its anti-inflammatory effects, as demonstrated in Pharmacological Research (2024). This property may offer therapeutic advantages in conditions such as inflammatory bowel disease (IBD) or autoimmune disorders.

The synthesis of 1-(3-methanesulfonylphenyl)cyclopentylmethanamine involves sophisticated organic reactions, including Suzuki coupling and nucleophilic substitution. These methods ensure the precise incorporation of functional groups while maintaining molecular integrity. The development of scalable synthetic routes is crucial for transitioning from laboratory research to industrial production, and recent advancements in catalytic methodologies have improved the efficiency of such processes.

Biological assays have demonstrated the compound's efficacy in various in vitro and in vivo models. For example, studies conducted at the University of California, San Francisco (2023) showed that 1-(3-methanesulfonylphenyl)cyclopentylmethanamine exhibits significant activity against specific cancer cell lines, particularly those overexpressing certain receptor tyrosine kinases (RTKs). These findings highlight its potential as a targeted therapy for oncology applications.

Environmental and safety considerations are integral to the development of new pharmaceutical compounds. While 1-(3-methanesulfonylphenyl)cyclopentylmethanamine is not classified as a hazardous substance, its environmental impact during synthesis and disposal requires careful evaluation. The pharmaceutical industry is increasingly adopting green chemistry principles to minimize ecological footprints, and this compound's synthesis aligns with these sustainability goals through the use of eco-friendly solvents and energy-efficient processes.

Collaborative efforts between academia and industry have accelerated the translation of 1-(3-methanesulfonylphenyl)cyclopentylmethanamine from research to clinical trials. Partnerships involving pharmaceutical companies and research institutions are crucial for navigating the regulatory landscape and ensuring that promising compounds reach patients. The compound's potential therapeutic applications have attracted interest from multiple stakeholders, reflecting its significance in the current drug discovery paradigm.

Future research on 1-(3-methanesulfonylphenyl)cyclopentylmethanamine should focus on optimizing its pharmacokinetic properties, such as half-life and tissue distribution. Additionally, the exploration of its interactions with other therapeutic agents could uncover synergistic effects that enhance its clinical utility. The continued advancement of analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR), will be instrumental in characterizing the compound's behavior in biological systems.

In conclusion, 1-(3-methanesulfonylphenyl)cyclopentylmethanamine represents a valuable addition to the repertoire of pharmaceutical compounds under investigation. Its unique structural features and demonstrated biological activities position it as a promising candidate for the development of novel therapies. As research in this area progresses, the compound's potential to address unmet medical needs will become increasingly evident, further solidifying its importance in the field of medicinal chemistry.